calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate

• IUPAC Name: calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate
• InChI: InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m10./s1
• InChI Key: FAPWYRCQGJNNSJ-BGEHQDIKSA-L
• Canonical SMILES: CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2]
• Isomeric SMILES: CC(C)(CO)[C@@H](C(=O)NCCC(=O)[O-])O.CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.[Ca+2]
• Molecular Formula: C18H32CaN2O10
• Molecular Weight: 476.5 g/mol

Description

The compound with the identifier “calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. Common synthetic routes may include multi-step organic synthesis, involving the use of various reagents and catalysts under controlled conditions. The reaction conditions, such as temperature, pressure, and pH, are optimized to achieve the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical processes. These processes are designed to be efficient and cost-effective, ensuring the consistent production of high-quality compound. Techniques such as batch processing or continuous flow synthesis may be employed, depending on the specific requirements of the production process.

Chemical Reactions Analysis

Types of Reactions: calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions

Common Reagents and Conditions: The reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions may involve nucleophiles or electrophiles, depending on the nature of the substituent being introduced.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can vary widely, ranging from simple derivatives to more complex molecules with enhanced properties.

Scientific Research Applications

calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate has a wide range of applications in scientific research. In chemistry, it may be used as a reagent or intermediate in the synthesis of other compounds. In biology, it could be employed in studies involving cellular processes or biochemical pathways. In medicine, this compound might be investigated for its potential therapeutic effects or as a diagnostic tool. In industry, the compound could be utilized in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and its mode of action. The molecular targets may include enzymes, receptors, or other proteins involved in critical cellular processes. The pathways affected by this compound can influence a wide range of physiological functions, making it a compound of significant interest in scientific research.

Comparison with Similar Compounds

Similar Compounds: calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate;3-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate can be compared with other similar compounds to highlight its unique properties. Similar compounds may include those with related chemical structures or similar functional groups. Examples of similar compounds could be found in the PubChem database, where they are categorized based on their structural and functional similarities.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the resulting properties. These properties may include its reactivity, stability, and potential applications in various fields. By comparing this compound with similar compounds, researchers can gain insights into its distinct characteristics and potential advantages.